Cas no 221347-71-3 (5-Fluoro-1,3-benzoxazole)

5-Fluoro-1,3-benzoxazole is a fluorinated heterocyclic compound featuring a benzoxazole core structure substituted with a fluorine atom at the 5-position. This modification enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom improves metabolic stability and bioavailability, while the benzoxazole scaffold offers versatility in medicinal chemistry applications, such as kinase inhibition or antimicrobial agent development. Its high purity and well-defined structure ensure consistent performance in research and industrial processes. The compound is particularly useful in the design of bioactive molecules due to its balanced lipophilicity and ability to modulate intermolecular interactions.
5-Fluoro-1,3-benzoxazole structure
5-Fluoro-1,3-benzoxazole structure
Product Name:5-Fluoro-1,3-benzoxazole
CAS No:221347-71-3
MF:C7H4FNO
MW:137.111165046692
MDL:MFCD08458151
CID:67047
PubChem ID:19937167
Update Time:2025-06-14

5-Fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluorobenzo[d]oxazole
    • 5-FLUOROBENZOXAZOLE
    • 5-fluoro-1,3-benzoxazole
    • 5-fluoranyl-1,3-benzoxazole
    • Benzoxazole,5-fluoro
    • EN300-387823
    • PS-9099
    • SCHEMBL1585861
    • AKOS005259312
    • CS-0060653
    • A815961
    • FT-0656737
    • F15009
    • DTXSID50601420
    • 221347-71-3
    • ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
    • MFCD08458151
    • SY018733
    • AB45629
    • STL555260
    • DB-029151
    • BBL101464
    • 5-Fluoro-1,3-benzoxazole
    • MDL: MFCD08458151
    • Inchi: 1S/C7H4FNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
    • InChI Key: ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)N=CO2

Computed Properties

  • Exact Mass: 137.02800
  • Monoisotopic Mass: 137.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 188.2±13.0 °C at 760 mmHg
  • Flash Point: 67.6±19.8 °C
  • PSA: 26.03000
  • LogP: 1.96690
  • Vapor Pressure: 0.8±0.3 mmHg at 25°C

5-Fluoro-1,3-benzoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoro-1,3-benzoxazole Pricemore >>

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5-Fluoro-1,3-benzoxazole Related Literature

Additional information on 5-Fluoro-1,3-benzoxazole

Comprehensive Overview of 5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3): Properties, Applications, and Industry Insights

5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. As a derivative of benzoxazole, this compound features a fluorine atom at the 5-position, which enhances its reactivity and bioavailability. Researchers and industry professionals frequently search for terms like "5-Fluoro-1,3-benzoxazole synthesis", "CAS 221347-71-3 applications", and "fluorinated benzoxazole derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C7H4FNO, and its molecular weight of 137.11 g/mol make it a versatile building block in organic synthesis. Its fluorine substitution is particularly noteworthy, as it often improves metabolic stability and binding affinity in drug design. Recent studies highlight its potential in developing antimicrobial agents and anticancer therapies, aligning with the global demand for novel therapeutic solutions. Searches for "5-Fluoro-1,3-benzoxazole in drug discovery" and "heterocyclic compounds in medicine" underscore this trend.

From a synthetic perspective, 5-Fluoro-1,3-benzoxazole can be prepared via cyclization reactions of ortho-fluorophenol derivatives or through palladium-catalyzed cross-coupling methodologies. These methods are often explored under keywords like "efficient synthesis of fluorinated benzoxazoles" and "CAS 221347-71-3 preparation". The compound's crystalline structure and solubility profile (soluble in organic solvents like DMSO and methanol) further facilitate its use in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 5-Fluoro-1,3-benzoxazole finds applications in material science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes. Its electron-withdrawing fluorine atom contributes to tunable photophysical properties, a topic frequently searched as "fluorinated benzoxazoles in OLEDs". This dual utility in life sciences and advanced materials positions it as a compound of interdisciplinary interest.

Quality control and analytical characterization of CAS 221347-71-3 typically involve techniques such as HPLC, NMR, and mass spectrometry. Queries like "5-Fluoro-1,3-benzoxazole purity analysis" and "spectroscopic data for fluorinated heterocycles" are common among quality assurance specialists. Suppliers often provide technical datasheets detailing its storage conditions (e.g., refrigeration under inert atmosphere) to ensure stability.

In summary, 5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3) exemplifies the convergence of synthetic chemistry and applied sciences. Its role in addressing contemporary challenges—from drug resistance to sustainable materials—makes it a focal point for researchers exploring "emerging fluorinated scaffolds" and "small molecule therapeutics". As innovation accelerates, this compound is poised to remain at the forefront of scientific discourse.

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